Cas no 1092299-52-9 (1H-Indol-3-amine, 6-chloro-)

• Product Name: 1H-Indol-3-amine, 6-chloro-
• CAS No: 1092299-52-9
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 5273378
• PubChem ID: 33729258
• Update Time: 2025-06-08

1H-Indol-3-amine, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1H-indol-3-amine
• 1H-Indol-3-amine, 6-chloro-

• Inchi： 1S/C8H7ClN2/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-4,11H,10H2
• InChI Key： SFYDPWVTPXHVTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=CNC=2C=1)N

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indol-3-amine, 6-chloro-

Comprehensive Overview of 1H-Indol-3-amine, 6-chloro- (CAS No. 1092299-52-9): Properties, Applications, and Research Insights

The compound 1H-Indol-3-amine, 6-chloro- (CAS No. 1092299-52-9) is a specialized indole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a chloro-substituted indole core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "6-chloroindole-3-amine applications" or "CAS 1092299-52-9 synthesis methods", reflecting its relevance in drug discovery and material science.

In recent years, the demand for indole-based compounds has surged due to their versatility in medicinal chemistry. 1H-Indol-3-amine, 6-chloro- is particularly notable for its potential role in developing kinase inhibitors and serotonin receptor modulators, aligning with trending topics like "targeted cancer therapies" and "neurotransmitter research". Its chloro group enhances electrophilic reactivity, enabling precise modifications for tailored applications.

From a synthetic perspective, CAS 1092299-52-9 is often synthesized via Pd-catalyzed cross-coupling or reductive amination of 6-chloroindole precursors. These methods are frequently queried in academic forums, underscoring the compound's technical complexity. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a common concern among purchasers searching for "high-purity 6-chloroindole-3-amine suppliers".

Beyond pharmaceuticals, 1H-Indol-3-amine, 6-chloro- finds niche applications in agrochemicals and dye intermediates, addressing broader market interests like "sustainable crop protection" and "organic pigments". Its environmental fate and biodegradability are also emerging as hot topics, with studies exploring its eco-friendly derivatives.

In conclusion, 1092299-52-9 represents a multifaceted compound bridging cutting-edge science and industrial innovation. Its keyword-rich profile—from "indole-3-amine synthesis" to "chloro-substituted heterocycles"—ensures high discoverability, while its applications resonate with global research priorities.